Cas no 868237-99-4 (1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole)

• Product Name: 1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole
• CAS No: 868237-99-4
• MF: C₁₅H₁₂Cl₂N₂
• MW: 291.175181388855
• CID: 3108488
• PubChem ID: 7063809
• Update Time: 2025-06-13

1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-chloro-2-(chloromethyl)-1H-benzimidazole
• AKOS009029027
• EN300-14229
• 868237-99-4
• CS-0234478
• 1-benzyl-5-chloro-2-(chloromethyl)benzimidazole
• G36616
• 1-benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole
• Z104341224
• 1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole

• Inchi： 1S/C15H12Cl2N2/c16-9-15-18-13-8-12(17)6-7-14(13)19(15)10-11-4-2-1-3-5-11/h1-8H,9-10H2
• InChI Key： IUYACORPGJFNBI-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2N1CC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 290.0377538Da
• Monoisotopic Mass: 290.0377538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole

Recent Advances in the Study of 1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole (CAS: 868237-99-4)

1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole (CAS: 868237-99-4) is a benzodiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole, with particular emphasis on improving yield and purity. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to achieve higher efficiency and scalability. These efforts have not only facilitated the production of the compound in larger quantities but have also enabled the exploration of its derivatives for enhanced biological activity. The compound's structural flexibility makes it a promising scaffold for the development of novel therapeutic agents.

In terms of biological activity, 1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole has demonstrated notable potential as an inhibitor of various enzymatic targets. Recent in vitro studies have shown that the compound exhibits inhibitory effects against key enzymes involved in inflammatory and proliferative pathways. For instance, it has been reported to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. These findings suggest that the compound could serve as a lead molecule for the development of anti-inflammatory and anti-cancer drugs.

Furthermore, the compound's mechanism of action has been elucidated through molecular docking and computational studies. These investigations have revealed that 1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole interacts with specific amino acid residues in the active sites of target enzymes, thereby disrupting their catalytic activity. Such insights are invaluable for the rational design of more potent and selective inhibitors. Additionally, structure-activity relationship (SAR) studies have identified key functional groups that contribute to the compound's efficacy, paving the way for further structural modifications.

Beyond its enzymatic inhibitory properties, 1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole has also been explored for its potential in antimicrobial applications. Recent studies have evaluated its efficacy against a range of bacterial and fungal pathogens, with promising results. The compound's ability to disrupt microbial cell membranes and inhibit essential metabolic pathways underscores its versatility as a therapeutic agent. These findings highlight the need for further research to fully exploit its antimicrobial potential.

In conclusion, 1-Benzyl-5-chloro-2-(chloromethyl)-1H-1,3-benzodiazole (CAS: 868237-99-4) represents a promising candidate for drug development, with demonstrated activities against inflammatory, proliferative, and microbial targets. Ongoing research efforts are focused on optimizing its synthetic routes, elucidating its mechanisms of action, and expanding its therapeutic applications. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in the discovery of next-generation pharmaceuticals.